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Compound of Interest

Compound Name: Methaniazide

Cat. No.: B076274 Get Quote

Essential Safety and Handling Guide for
Methaniazide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for handling

Methaniazide. The following procedural guidance is based on established safety protocols for

handling potent pharmaceutical compounds in a laboratory setting.

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for Methaniazide is not readily available in public

domains, the following chemical and physical properties have been compiled from available

chemical databases.
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Property Value Source

Molecular Formula C₇H₉N₃O₄S PubChem[1], Drug Central[2]

Molecular Weight 231.23 g/mol PubChem[1], Drug Central[2]

IUPAC Name

[2-(pyridine-4-

carbonyl)hydrazinyl]methanesu

lfonic acid

PubChem[1]

CAS Number 13447-95-5 PubChem[1]

Synonyms
Isoniazid methanesulfonate,

Neotizide
Wikipedia[3], Drug Central[2]

Personal Protective Equipment (PPE)
When handling Methaniazide, it is crucial to use appropriate Personal Protective Equipment

(PPE) to minimize exposure risk. The following PPE is recommended based on general

guidelines for handling hazardous pharmaceutical compounds.

PPE Category Specific Recommendations

Hand Protection

Wear two pairs of chemotherapy-grade, powder-

free nitrile gloves. Change gloves regularly and

immediately if contaminated.

Eye Protection
Use chemical safety goggles or a face shield to

protect against splashes.

Body Protection
Wear a disposable, low-permeability gown with

a solid front, long sleeves, and tight-fitting cuffs.

Respiratory Protection

For operations that may generate dust or

aerosols, a NIOSH-approved respirator (e.g.,

N95 or higher) is necessary.

Operational Plan for Handling Methaniazide
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Adherence to a strict operational plan is vital for the safe handling of Methaniazide. The

following workflow outlines the key steps from preparation to disposal.

Preparation

Handling

Decontamination & Cleanup

Waste Disposal

Designate Handling Area

Don Appropriate PPE

Gather All Necessary Materials

Weigh Methaniazide in a Ventilated Enclosure

Proceed to handling

Dissolve or Prepare Solution

Decontaminate Work Surfaces

After handling

Clean and Decontaminate Equipment

Dispose of Contaminated PPE

Final steps

Dispose of Chemical Waste

Click to download full resolution via product page

Figure 1. Workflow for the safe handling of Methaniazide.
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Disposal Plan
Proper disposal of Methaniazide and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Categorization and Segregation:

Contaminated PPE and Consumables: Gloves, gowns, bench paper, and other contaminated

disposable items should be collected in a dedicated, clearly labeled hazardous waste

container.

Unused Methaniazide: Unused or expired solid Methaniazide should be treated as

hazardous chemical waste.

Contaminated Solutions: Aqueous or solvent-based solutions containing Methaniazide must

be collected in appropriate, sealed, and labeled hazardous waste containers.

Disposal Procedure:

Segregate Waste: At the point of generation, separate waste into the categories mentioned

above.

Containerization:

For solid waste (PPE, etc.), use a designated, leak-proof container with a secure lid.

For liquid waste, use a compatible, sealed container. Do not mix incompatible waste

streams.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name

"Methaniazide," and the primary hazard(s).

Storage: Store waste containers in a designated, secure area away from general laboratory

traffic until they are collected by a licensed hazardous waste disposal service.

Decontamination of Empty Containers: Empty Methaniazide containers should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste. After rinsing, the container can be disposed of as non-hazardous waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/product/b076274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Guidance for Pharmaceutical Disposal:

For disposal of unused medicines in a non-laboratory setting, the U.S. Food and Drug

Administration (FDA) and the Environmental Protection Agency (EPA) recommend the following

steps if a drug take-back program is not available:

Remove the medication from its original container.

Mix the medication (do not crush tablets or capsules) with an unpalatable substance such as

dirt, cat litter, or used coffee grounds.[4][5][6][7][8]

Place the mixture in a sealed plastic bag or other sealed container.[4][5][6][7]

Dispose of the sealed container in the household trash.[4][5][6][7]

Scratch out all personal information on the empty prescription bottle or packaging before

recycling or discarding.[5][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling
Methaniazide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-
methaniazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-methaniazide
https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-methaniazide
https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-methaniazide
https://www.benchchem.com/product/b076274#personal-protective-equipment-for-handling-methaniazide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

